![molecular formula C21H18N4O2 B3504083 6,8-dimethyl-N-(5-methyl-3-isoxazolyl)-2-(2-pyridinyl)-4-quinolinecarboxamide](/img/structure/B3504083.png)
6,8-dimethyl-N-(5-methyl-3-isoxazolyl)-2-(2-pyridinyl)-4-quinolinecarboxamide
Overview
Description
6,8-dimethyl-N-(5-methyl-3-isoxazolyl)-2-(2-pyridinyl)-4-quinolinecarboxamide, also known as DMPIQ, is a chemical compound with potential applications in scientific research. It belongs to the quinoline family of compounds, which are known to possess a wide range of biological activities. DMPIQ has been studied for its potential use in the treatment of various diseases, including cancer and neurodegenerative disorders.
Mechanism of Action
The exact mechanism of action of 6,8-dimethyl-N-(5-methyl-3-isoxazolyl)-2-(2-pyridinyl)-4-quinolinecarboxamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and signaling pathways involved in cancer cell growth and survival. This compound has been shown to inhibit the activity of the protein kinase CK2, which is overexpressed in many types of cancer cells and is involved in cell proliferation and survival. This compound has also been shown to inhibit the activity of the Wnt/β-catenin signaling pathway, which is involved in the development and progression of many types of cancer.
Biochemical and Physiological Effects
This compound has been shown to exhibit potent anti-cancer activity in vitro and in vivo. It has been shown to induce apoptosis (programmed cell death) in cancer cells and to inhibit cancer cell proliferation. This compound has also been shown to possess neuroprotective properties, protecting neurons from oxidative stress and other forms of damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of 6,8-dimethyl-N-(5-methyl-3-isoxazolyl)-2-(2-pyridinyl)-4-quinolinecarboxamide for lab experiments is its potent anti-cancer activity. This makes it a valuable tool for studying the mechanisms of cancer cell growth and survival, as well as for developing new cancer therapies. However, there are also some limitations to using this compound in lab experiments. One limitation is its low solubility in aqueous solutions, which can make it difficult to administer in certain experiments. Another limitation is its potential toxicity, which can limit its use in certain cell types or animal models.
Future Directions
There are several future directions for research on 6,8-dimethyl-N-(5-methyl-3-isoxazolyl)-2-(2-pyridinyl)-4-quinolinecarboxamide. One direction is to further study its mechanism of action, particularly with regard to its inhibition of CK2 and the Wnt/β-catenin signaling pathway. Another direction is to investigate its potential use in combination with other anti-cancer drugs or therapies. Additionally, further research is needed to determine the optimal dosage and administration methods for this compound, as well as its potential side effects and toxicity in humans. Finally, this compound could be studied for its potential use in treating other diseases, such as neurodegenerative disorders or infectious diseases.
Scientific Research Applications
6,8-dimethyl-N-(5-methyl-3-isoxazolyl)-2-(2-pyridinyl)-4-quinolinecarboxamide has been studied for its potential use in scientific research, particularly in the field of cancer research. It has been shown to exhibit potent anti-cancer activity in vitro and in vivo, making it a promising candidate for the development of new cancer therapies. This compound has also been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. It has been shown to possess neuroprotective properties, making it a potential candidate for the development of new drugs to treat these disorders.
Properties
IUPAC Name |
6,8-dimethyl-N-(5-methyl-1,2-oxazol-3-yl)-2-pyridin-2-ylquinoline-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4O2/c1-12-8-13(2)20-15(9-12)16(21(26)24-19-10-14(3)27-25-19)11-18(23-20)17-6-4-5-7-22-17/h4-11H,1-3H3,(H,24,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VARKHAYNNKBIKH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)C(=CC(=N2)C3=CC=CC=N3)C(=O)NC4=NOC(=C4)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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